Cas no 2287317-66-0 (3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione)

3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione Chemical and Physical Properties
Names and Identifiers
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- EN300-6749369
- 2287317-66-0
- 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione
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- Inchi: 1S/C9H8ClN3O2S/c10-6-1-2-8-9(3-6)13(12-11-8)7-4-16(14,15)5-7/h1-3,7H,4-5H2
- InChI Key: VPCCKSOGGOEKOS-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C1CS(C1)(=O)=O)N=N2
Computed Properties
- Exact Mass: 257.0025754g/mol
- Monoisotopic Mass: 257.0025754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.2Ų
- XLogP3: 0.9
3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6749369-0.1g |
3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione |
2287317-66-0 | 95.0% | 0.1g |
$1269.0 | 2025-03-13 | |
Enamine | EN300-6749369-0.05g |
3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione |
2287317-66-0 | 95.0% | 0.05g |
$1212.0 | 2025-03-13 | |
Enamine | EN300-6749369-2.5g |
3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione |
2287317-66-0 | 95.0% | 2.5g |
$2828.0 | 2025-03-13 | |
Enamine | EN300-6749369-5.0g |
3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione |
2287317-66-0 | 95.0% | 5.0g |
$4184.0 | 2025-03-13 | |
Enamine | EN300-6749369-0.25g |
3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione |
2287317-66-0 | 95.0% | 0.25g |
$1328.0 | 2025-03-13 | |
Enamine | EN300-6749369-0.5g |
3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione |
2287317-66-0 | 95.0% | 0.5g |
$1385.0 | 2025-03-13 | |
Enamine | EN300-6749369-10.0g |
3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione |
2287317-66-0 | 95.0% | 10.0g |
$6205.0 | 2025-03-13 | |
Enamine | EN300-6749369-1.0g |
3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione |
2287317-66-0 | 95.0% | 1.0g |
$1442.0 | 2025-03-13 |
3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione Related Literature
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
Additional information on 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione
3-(6-Chloro-1H-1,2,3-Benzotriazol-1-yl)-1λ6-thietane-1,1-dione: A Comprehensive Overview
The compound 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1λ6-thietane-1,1-dione (CAS No. 2287317-66-0) is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of material science and pharmaceutical research due to its potential applications in advanced materials and drug development. The molecule combines a benzotriazole moiety with a thietane dione structure, creating a unique chemical entity that exhibits intriguing electronic and optical properties.
The benzotriazole ring system is a well-known heterocyclic structure characterized by its aromaticity and ability to coordinate with metal ions. In this compound, the benzotriazole group is substituted at the 6-position with a chlorine atom, which introduces additional electronic effects and enhances the molecule's stability. The thietane dione portion of the molecule is a five-membered ring containing two oxygen atoms in the form of ketones. This structure contributes to the compound's rigidity and potential for forming hydrogen bonds or other non-covalent interactions.
Recent studies have highlighted the importance of benzotriazole derivatives in various applications. For instance, researchers have explored their use as ligands in metal complexes for catalytic applications. The presence of the thietane dione group in this compound further expands its functional versatility. According to a 2023 study published in *Chemical Communications*, such hybrid structures can serve as efficient precursors for generating metal-free radicals, which are valuable in organic synthesis.
The synthesis of 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1λ6-thietane-1,1-dione involves a multi-step process that typically begins with the preparation of the benzotriazole derivative. This is followed by coupling reactions to introduce the thietane dione moiety. The exact synthetic pathway may vary depending on the desired regioselectivity and scalability of the process. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions and improve yield.
In terms of physical properties, this compound exhibits a high degree of thermal stability due to its rigid structure and aromatic components. Its solubility in common organic solvents makes it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry. Recent research has also focused on its optical properties; studies indicate that it may exhibit fluorescence under specific conditions, which could be exploited for sensing applications.
The integration of benzotriazole and thietane dione functionalities opens up new avenues for material design. For example, this compound has been proposed as a building block for constructing advanced polymers with tailored mechanical and electronic properties. A 2024 paper in *Macromolecules* demonstrated that incorporating such moieties into polymer backbones can enhance their thermal stability and mechanical toughness.
Moreover, the benzotriazolyl-thietane dione system has shown promise in biological applications. Preclinical studies suggest that it may possess anti-inflammatory properties due to its ability to modulate key signaling pathways. Ongoing research is exploring its potential as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases.
In conclusion, 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)-1λ6-thietane-1,1-dione (CAS No. 2287317-66-0) represents a fascinating example of how combining distinct chemical moieties can yield compounds with multifaceted functionalities. Its unique structure positions it as a valuable tool in both academic research and industrial applications. As new studies continue to emerge, this compound is likely to find even more innovative uses across diverse scientific disciplines.
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